N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2,5-dimethoxybenzenesulfonamide
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Description
N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2,5-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C17H20N2O6S2 and its molecular weight is 412.48. The purity is usually 95%.
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Scientific Research Applications
Antimycobacterial Activity : A study on thiourea derivatives bearing benzenesulfonamide moiety indicated significant activity against Mycobacterium tuberculosis, with certain compounds exhibiting high antimicrobial potency (Ghorab et al., 2017).
COX-2 Inhibition : Research on 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives revealed their potential as selective cyclooxygenase-2 (COX-2) inhibitors, with significant implications for the treatment of conditions like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).
Cancer Therapeutics : A study focused on the structure-activity relationship of 2,2-dimethyl-2H-chromene based arylsulfonamide analogs for their potential as cancer therapeutics. It identified certain structural motifs essential for chemical modification to improve pharmacological properties (Mun et al., 2012).
Antioxidant Activity in Lubricating Oils : Some quinazolone derivatives, including those with a benzenesulfonamide moiety, were evaluated for their antioxidant and corrosion inhibiting properties in lubricating oils (Habib et al., 2014).
Supramolecular Architecture : Research on N-aryl-2,5-dimethoxybenzenesulfonamides showed their ability to form different supramolecular architectures, influenced by weak intermolecular interactions (Shakuntala et al., 2017).
Antibacterial and Anti-inflammatory Potential : A study on N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides revealed promising antibacterial and anti-inflammatory properties (Abbasi et al., 2017).
Metal Ion Sensing : A study developed highly efficient Co2+ ions sensors based on N,N′-(ethane-1,2-diyl)bis(2,5-dimethoxybenzenesulfonamide), indicating its potential use in environmental and healthcare applications (Sheikh et al., 2016).
Anti-Pancreatic Cancer Activities : The compound KCN1, a novel synthetic sulfonamide, showed significant in vitro and in vivo anti-cancer activities against pancreatic cancer, suggesting its potential as a therapeutic agent (Wang et al., 2012).
Properties
IUPAC Name |
N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2,5-dimethoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O6S2/c1-24-15-8-9-16(25-2)17(12-15)27(22,23)18-13-4-6-14(7-5-13)19-10-3-11-26(19,20)21/h4-9,12,18H,3,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSNNWUJARFVMBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=C(C=C2)N3CCCS3(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.